Cas no 105020-45-9 (1H-Pyrazole-3-carboxylicacid, 4-cyano-, methyl ester)

• Product Name: 1H-Pyrazole-3-carboxylicacid, 4-cyano-, methyl ester
• CAS No: 105020-45-9
• MF: C₆H₅N₃O₂
• MW: 151.122800588608
• CID: 126577
• PubChem ID: 13723782
• Update Time: 2025-04-18

1H-Pyrazole-3-carboxylicacid, 4-cyano-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, 4-cyano-, methyl ester
• 1H-Pyrazole-3-carboxylicacid,4-cyano-,methylester(9CI)
• methyl 4-cyano-1H-pyrazole-5-carboxylate
• D87101
• 105020-45-9
• methyl 4-cyano-1H-pyrazole-3-carboxylate
• DTXSID70547679
• methyl4-cyano-1H-pyrazole-3-carboxylate

• Inchi： 1S/C6H5N3O2/c1-11-6(10)5-4(2-7)3-8-9-5/h3H,1H3,(H,8,9)
• InChI Key： FZMAIXSFOQAPCI-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C#N)C=NN1)=O

Computed Properties

• Exact Mass: 151.038176411g/mol
• Monoisotopic Mass: 151.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• PSA: 78.77000
• LogP: 0.06798

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives